2-(3,4-dimethoxyphenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]acetamide
• InChI: InChI=1S/C25H32N2O5/c1-16(2)14-27-19-9-8-18(13-21(19)32-15-25(3,4)24(27)29)26-23(28)12-17-7-10-20(30-5)22(11-17)31-6/h7-11,13,16H,12,14-15H2,1-6H3,(H,26,28)
• InChI Key: NHPSHQLHJQDUGR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NC(=O)CC3=CC(=C(C=C3)OC)OC)OCC(C1=O)(C)C
• Molecular Formula: C25H32N2O5
• Molecular Weight: 440.5 g/mol

Description

2-(3,4-dimethoxyphenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)acetamide is a useful research compound. Its molecular formula is C25H32N2O5 and its molecular weight is 440.54. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Compounds with complex heterocyclic structures similar to the queried compound have been investigated for their potential antitumor activities. For instance, derivatives of benzothiazole and quinazolinone have shown promising broad-spectrum antitumor activity. Such compounds have been designed to target specific cancer cell lines, demonstrating the potential of structurally complex acetamides in cancer research (L. Yurttaş et al., 2015; Ibrahim A. Al-Suwaidan et al., 2016).

Antiallergic and Antimicrobial Applications

Research into dibenz[b,e]oxepin derivatives has identified potent antiallergic agents, suggesting that modifications to the core structure can significantly impact biological activity, potentially leading to new therapeutic agents (E. Ohshima et al., 1992). Additionally, studies on tetrazol-thiophene-2-carboxamides have explored their antimicrobial properties, indicating the versatility of such frameworks in developing novel antimicrobial agents (Sailaja Rani Talupur et al., 2021).

Chemical Synthesis and Medicinal Chemistry

The exploration of polycyclic systems containing benzodiazepine fragments reveals the synthetic capabilities and potential pharmacological applications of complex acetamide structures. These studies showcase the importance of structural diversity in medicinal chemistry and drug design (L. Ukhin et al., 2011).